Cas no 107054-69-3 (1-(p-Tolyl)-2-methyl-2-butanol)

• Product Name: 1-(p-Tolyl)-2-methyl-2-butanol
• CAS No: 107054-69-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 2872408
• Update Time: 2023-08-10

1-(p-Tolyl)-2-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)-2-methyl-2-butanol
• 3-methyl-4-(p-tolyl)-3-butanol

• Inchi： 1S/C12H18O/c1-4-12(3,13)9-11-7-5-10(2)6-8-11/h5-8,13H,4,9H2,1-3H3
• InChI Key： PGWJWAZSANOCJW-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 20.2